Cas no 2089256-06-2 (8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 2089256-06-2
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD30537794
• CID: 4636368
• PubChem ID: 126802825
• Update Time: 2025-05-20

8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride
• Z2752201089
• 8-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline;hydrochloride
• 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride

• MDL： MFCD30537794
• Inchi： 1S/C10H12FN.ClH/c1-7-5-8-3-2-4-9(11)10(8)12-6-7;/h2-4,7,12H,5-6H2,1H3;1H
• InChI Key： XQHSVHQEETUZFO-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1NCC(C)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 12

Additional information on 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride

Comprehensive Analysis of 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 2089256-06-2)

The compound 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 2089256-06-2) is a fluorinated tetrahydroquinoline derivative that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a fluoro substituent at the 8-position and a methyl group at the 3-position, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a critical role in optimizing pharmacokinetics. The compound's CAS number 2089256-06-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and pharmacological studies.

From a synthetic perspective, 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride serves as a versatile intermediate. Its tetrahydroquinoline scaffold is a privileged structure in drug design, often found in molecules with CNS activity or anti-inflammatory effects. The incorporation of fluorine further enhances its potential, as fluorinated analogs are known to exhibit improved binding affinity and selectivity. This makes the compound a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional chemical entities, 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the increasing focus on sustainable synthesis and eco-friendly pharmaceuticals, topics that dominate contemporary scientific discourse.

In conclusion, 8-Fluoro-3-methyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 2089256-06-2) represents a promising compound at the intersection of fluorine chemistry and drug development. Its structural elegance and potential applications make it a subject of ongoing research, particularly in fields prioritizing molecular optimization and therapeutic innovation. As the scientific community continues to explore its capabilities, this compound is poised to remain a key player in advanced chemical and pharmacological studies.